Cas no 4218-22-8 (2,2'-methylenebis[5-methylthiophene])
![2,2'-methylenebis[5-methylthiophene] structure](https://ossimg.kuujia.com/scimg/4500/4218-22-8x500.png)
4218-22-8 structure
Product Name:2,2'-methylenebis[5-methylthiophene]
2,2'-methylenebis[5-methylthiophene] Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-methylenebis[5-methylthiophene]
- 2-methyl-5-[(5-methylthiophen-2-yl)methyl]thiophene
- 5,5'-dimethyldi-2-thienylmethane
- EINECS 224-155-0
- Bis(5-methylthiophen-2-yl)methane
- HJTSBOCFVPUMSZ-UHFFFAOYSA-N
- 2,2'-Methylenebis(5-methylthiophene)
- 2-methyl-5-[(5-methyl-thiophen-2-yl)-methyl]-thiophene
- SCHEMBL10017405
- DTXSID40195000
- NS00031117
- 4218-22-8
- bis(5-methyl-2-thienyl)methane
-
- Inchi： 1S/C11H12S2/c1-8-3-5-10(12-8)7-11-6-4-9(2)13-11/h3-6H,7H2,1-2H3
- InChI Key： HJTSBOCFVPUMSZ-UHFFFAOYSA-N
- SMILES： S1C(C)=CC=C1CC1=CC=C(C)S1
Computed Properties
- Exact Mass: 208.03800
- Monoisotopic Mass: 208.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 56.5A^2
Experimental Properties
- Density: 1.155
- Boiling Point: 291.2°C at 760 mmHg
- Flash Point: 95.2°C
- Refractive Index: 1.603
- PSA: 56.48000
- LogP: 4.01720
2,2'-methylenebis[5-methylthiophene] Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,2'-methylenebis[5-methylthiophene] Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4218-22-8 (2,2'-methylenebis[5-methylthiophene]) Related Products
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